Cas no 391896-91-6 (methyl 7-4-(dimethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: methyl 7-4-(dimethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 391896-91-6
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 6228464
• PubChem ID: 135579974
• Update Time: 2025-06-08

methyl 7-4-(dimethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-4-(dimethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• F0497-0008
• methyl 7-(4-(dimethylamino)phenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• Z234853500
• methyl 7-[4-(dimethylamino)phenyl]-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• 391896-91-6
• Oprea1_251000
• SR-01000906649
• METHYL 7-[4-(DIMETHYLAMINO)PHENYL]-5-METHYL-4,7-DIHYDRO[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
• SR-01000906649-1
• AKOS016206038
• UPCMLD0ENAT5763087:001
• AKOS001325867

• Inchi： 1S/C16H19N5O2/c1-10-13(15(22)23-4)14(21-16(19-10)17-9-18-21)11-5-7-12(8-6-11)20(2)3/h5-9,14H,1-4H3,(H,17,18,19)
• InChI Key： ZIANFKJIUWWRND-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC2=NC=NN2C1C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 313.15387487g/mol
• Monoisotopic Mass: 313.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 7-4-(dimethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Comprehensive Analysis of Methyl 7-4-(dimethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate (CAS No. 391896-91-6)

Methyl 7-4-(dimethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate (CAS No. 391896-91-6) is a specialized heterocyclic compound with a unique molecular structure that combines a triazoloapyrimidine core with a dimethylamino phenyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its methyl carboxylate functional group enhances solubility, making it suitable for various synthetic applications.

Recent studies highlight the growing interest in triazoloapyrimidine derivatives, particularly in drug discovery. Researchers are exploring their role as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The dimethylamino phenyl moiety in this molecule is particularly noteworthy, as it is often associated with improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability. These attributes make CAS No. 391896-91-6 a valuable candidate for further investigation in medicinal chemistry.

From a synthetic chemistry perspective, the compound's 1,2,4-triazole and pyrimidine rings offer multiple sites for functionalization, enabling the creation of diverse analogs. This flexibility aligns with current trends in fragment-based drug design (FBDD), where small, modular compounds like this serve as starting points for developing targeted therapies. The methyl ester group also allows for straightforward hydrolysis or transesterification, facilitating downstream modifications.

In agrochemical applications, methyl 7-4-(dimethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate has shown promise as a precursor for crop protection agents. Its structural features mimic those of known fungicides and herbicides, sparking interest in sustainable agriculture solutions. With the rising demand for eco-friendly pesticides, this compound's potential to yield low-toxicity derivatives is a key area of exploration.

The compound's physicochemical properties, including its moderate lipophilicity (predicted LogP ~2.5) and molecular weight (~314 g/mol), position it within the "drug-like" chemical space defined by Lipinski's Rule of Five. These characteristics, combined with its synthetic accessibility, explain its popularity in high-throughput screening libraries. Laboratories frequently search for "CAS 391896-91-6 suppliers" or "triazoloapyrimidine synthesis protocols," reflecting its utility in early-stage research.

Quality control of 391896-91-6 typically involves HPLC purity analysis (>95%) and structural confirmation via NMR spectroscopy and mass spectrometry. Storage recommendations generally suggest protection from light and moisture at -20°C to maintain stability. These handling protocols are crucial for researchers investigating its structure-activity relationships (SAR) in biological systems.

Emerging computational chemistry approaches, such as molecular docking and QSAR modeling, have identified potential protein targets for this scaffold, including certain ATP-binding sites in enzymes. This computational validation has accelerated experimental studies, with particular focus on its heterocyclic pharmacophore features. Such interdisciplinary investigations exemplify modern drug discovery strategies combining in silico and in vitro methods.

As regulatory agencies emphasize green chemistry principles, synthetic routes to methyl 7-4-(dimethylamino)phenyl-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate are being optimized to reduce hazardous byproducts. Recent patents describe improved catalytic methods employing biodegradable solvents, addressing the pharmaceutical industry's sustainability goals. This evolution reflects broader trends toward benign-by-design chemical manufacturing.

In summary, CAS No. 391896-91-6 represents a versatile chemical entity with cross-disciplinary relevance. Its balanced molecular properties, synthetic tractability, and emerging biological data make it a compelling subject for continued research across multiple sectors, from small molecule therapeutics to advanced material science. The compound's journey from laboratory curiosity to potential application exemplifies modern molecular innovation.